Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate
Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate
D-Glucose-6-phosphate is formed in cells when glucose is phosphorylated by hexokinase (or glucokinase) or by the conversion of glucose-1-phosphate by phosphoglucomutase, which is the first step of glycogen synthesis. It is stored as glycogen when blood glucose levels are high. Disruption of D-glucose-6-phosphate activity leads to glycogen storage disease type I or von Gierke’s disease, a group of inherited metabolic diseases characterized by severe hypoglycemia, growth retardation, and hepatomegaly, due to accumulation of glycogen and fat in the liver. D-Glucose-6-phosphate is also the starting molecule of both glycolysis and the pentose phosphate pathways. Because cancer cells adopt glycolysis as a major source of metabolic energy production, and the pentose phosphate pathway plays a role in helping glycolytic cancer cells to meet their anabolic demands, this compound can be used to study the progression of this process.
Brand Name:
Vulcanchem
CAS No.:
54010-71-8
VCID:
VC0162707
InChI:
InChI=1S/C6H13O9P.Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/q;+1/p-1/t3-,4+,5+,6+;/m0./s1
SMILES:
C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)[O-].[Na+]
Molecular Formula:
C6H12NaO9P
Molecular Weight:
282.12 g/mol
Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate
CAS No.: 54010-71-8
Reference Standards
VCID: VC0162707
Molecular Formula: C6H12NaO9P
Molecular Weight: 282.12 g/mol
CAS No. | 54010-71-8 |
---|---|
Product Name | Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate |
Molecular Formula | C6H12NaO9P |
Molecular Weight | 282.12 g/mol |
IUPAC Name | sodium;[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] hydrogen phosphate |
Standard InChI | InChI=1S/C6H13O9P.Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/q;+1/p-1/t3-,4+,5+,6+;/m0./s1 |
Standard InChIKey | OBHLNVXMRZXIII-BTVCFUMJSA-M |
Isomeric SMILES | C([C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)OP(=O)(O)[O-].[Na+] |
SMILES | C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)[O-].[Na+] |
Canonical SMILES | C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)[O-].[Na+] |
Description | D-Glucose-6-phosphate is formed in cells when glucose is phosphorylated by hexokinase (or glucokinase) or by the conversion of glucose-1-phosphate by phosphoglucomutase, which is the first step of glycogen synthesis. It is stored as glycogen when blood glucose levels are high. Disruption of D-glucose-6-phosphate activity leads to glycogen storage disease type I or von Gierke’s disease, a group of inherited metabolic diseases characterized by severe hypoglycemia, growth retardation, and hepatomegaly, due to accumulation of glycogen and fat in the liver. D-Glucose-6-phosphate is also the starting molecule of both glycolysis and the pentose phosphate pathways. Because cancer cells adopt glycolysis as a major source of metabolic energy production, and the pentose phosphate pathway plays a role in helping glycolytic cancer cells to meet their anabolic demands, this compound can be used to study the progression of this process. |
Synonyms | G6P;Sodium Glucose-6-Phosphate |
Reference | 1.Berg, J.M.,Tymoczko, J.L. and Stryer, L. Biochemistry. 5th Edition, (2002). |
PubChem Compound | 23677332 |
Last Modified | Nov 11 2021 |
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